1,3-Bis(hydroxymethyl)guanidine

• Molecular Formula: C3H9N3O2
• Molecular Weight: 119.12 g/mol
• IUPAC Name: 1,2-bis(hydroxymethyl)guanidine
• InChI: InChI=1S/C3H9N3O2/c4-3(5-1-7)6-2-8/h7-8H,1-2H2,(H3,4,5,6)
• InChI Key: TUPIWWRTTIRPDS-UHFFFAOYSA-N
• Isomeric SMILES: C(N/C(=N/CO)/N)O
• Canonical SMILES: C(NC(=NCO)N)O

Description

1,3-Bis(hydroxymethyl)guanidine is a guanidine derivative characterized by two hydroxymethyl (–CH₂OH) groups attached to the central guanidine core (N=C(NH₂)₂).

The hydroxymethyl groups likely improve aqueous solubility compared to nonpolar derivatives, making it suitable for biomedical or environmental applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,2-Bis(hydroxymethyl)guanidine can be synthesized through several methods. One common approach involves the reaction of guanidine with formaldehyde under controlled conditions. The reaction typically proceeds as follows:

Step 1: Guanidine reacts with formaldehyde in an aqueous solution.

Step 2: The mixture is heated to promote the formation of the desired product.

Step 3: The product is then purified through crystallization or other separation techniques.

Industrial Production Methods: In an industrial setting, the production of 1,2-bis(hydroxymethyl)guanidine may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: 1,2-Bis(hydroxymethyl)guanidine undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form simpler guanidine derivatives.

Substitution: The hydroxymethyl groups can be substituted with other functional groups, such as halides or amines.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents such as thionyl chloride or phosphorus tribromide can facilitate substitution reactions.

Major Products:

Oxidation: Aldehydes or carboxylic acids.

Reduction: Simpler guanidine derivatives.

Substitution: Various substituted guanidines depending on the reagents used.

Scientific Research Applications

1,2-Bis(hydroxymethyl)guanidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s ability to form hydrogen bonds makes it useful in studying protein-ligand interactions and enzyme mechanisms.

Industry: The compound is used in the production of polymers, resins, and other materials with specialized properties.

Mechanism of Action

The mechanism by which 1,2-bis(hydroxymethyl)guanidine exerts its effects involves its ability to form hydrogen bonds and interact with various molecular targets. The hydroxymethyl groups enhance its reactivity, allowing it to participate in a wide range of chemical reactions. In biological systems, the compound can interact with proteins, nucleic acids, and other biomolecules, influencing their structure and function.

Comparison with Similar Compounds

Key Observations :

• Hydrophilicity : The hydroxymethyl derivative is more water-soluble than alkyl (e.g., tetramethyl) or aryl (e.g., diphenyl) analogs, which are predominantly lipophilic .
• Basicity : Alkyl-substituted guanidines like tetramethylguanidine exhibit stronger basicity (pKa ~13) compared to hydroxymethyl derivatives, where electron-withdrawing –CH₂OH groups may reduce basicity .
• Stability : tert-Butoxycarbonyl (Boc)-protected derivatives (e.g., 1,3-Bis(tert-butoxycarbonyl)guanidine) are more stable under acidic conditions, whereas hydroxymethyl groups may undergo oxidation or hydrolysis .

Antimicrobial Activity

• Chloro/Bromo-Substituted Guanidines: Compounds like 1,3-Bis(5-chloro-2-hydroxyphenyl-methylideneamino)guanidine hydrochloride () show potent germicidal activity against E. coli and S. aureus due to halogen-enhanced membrane disruption .